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Compound of Interest

Compound Name: Octyltin trichloride

Cat. No.: B049613

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Octyltin trichloride (MOTC), an
organotin compound with significant applications in industrial chemistry. This document
consolidates essential information regarding its physicochemical properties, toxicological
profile, synthesis, and analytical methods. It is intended to serve as a core reference for
professionals in research and development.

Physicochemical Properties

Octyltin trichloride is an organometallic compound characterized by an eight-carbon alkyl
chain attached to a tin atom, which is also bonded to three chlorine atoms.[1] It typically
appears as a colorless to pale yellow or brown liquid.[1][2] It is primarily used as a precursor for
other organotin compounds and as a catalyst, particularly in polymer chemistry.[1]

Table 1: Physicochemical Data for Octyltin Trichloride
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Property Value Source(s)

CAS Number 3091-25-6 [31[4]1[5]

Molecular Formula CsH17ClsSn [1103114]

Molecular Weight 338.29 g/mol [21[31[4]
Colorless to pale yellow liquid;

Appearance _ [1][2]
Brown fluid

_ 1.43 g/cm3 (at 20 °C); 1.35

Density [2][4]
g/cm3

Boiling Point 115 °C [2]

142 - 143 °C (at 33 hPa) [5]

150 - 159 °C (at 10 Torr) [4]

299.9 °C (at 760 mmHg) [3]

Melting Point

Undetermined

[2]

Flash Point

113 °C (closed cup); 135.2 °C

[3](5]

Vapor Pressure

0.00206 mmHg (at 25 °C)

[3]

Water Solubility

Not miscible or difficult to mix;
330 pg/L (at 20 °C)

[2](3]
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Toxicology and Safety

Organotin compounds, including Octyltin trichloride, are recognized for their potential toxicity.

It is crucial to handle this substance with appropriate safety measures in a laboratory or

industrial setting.
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Hazard Classification and Toxicological Data

Octyltin trichloride is classified as a hazardous substance. It is known to cause severe skin
burns and eye damage, is very toxic to aquatic life with long-lasting effects, and is suspected of
damaging fertility or the unborn child.[6] Prolonged or repeated exposure may cause damage
to organs.[2][6]

Table 2: Toxicological and Safety Data for Octyltin Trichloride

Parameter Value Source(s)
GHS Hazard Statements H315: Causes skin irritation [6]

H318: Causes serious eye 6]

damage

H361: Suspected of damaging 6]

fertility or the unborn child

H372 / H373: Causes damage
to organs through prolonged or  [2][6]

repeated exposure

H410: Very toxic to aquatic life

2
with long lasting effects 2l
Acute Oral Toxicity (LD50) 4,600 mg/kg (rat) [2]
Exposure Routes Oral, Inhalation, Dermal [6]
Occupational Exposure Limits

TWA: 0.1 mg/m3 [3][6]
(as Sn)
STEL: 0.2 mg/m3 (skin) [3][6]
IDLH: 25 mg/m3 [6]

Personal Protective Equipment (PPE)

When handling Octyltin trichloride, the use of comprehensive personal protective equipment
IS mandatory. This includes:
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o Eye/Face Protection: Tightly fitting safety goggles with side-shields.[7]
« Skin Protection: Impervious and flame-resistant clothing, along with protective gloves.[7]

» Respiratory Protection: A full-face respirator if exposure limits are exceeded or irritation is
experienced.[7] All handling should be conducted in a well-ventilated area or outdoors.[7]

Synthesis and Experimental Protocols

Detailed, peer-reviewed laboratory synthesis protocols for Octyltin trichloride are not readily
available in published literature. However, patent literature describes several viable
manufacturing routes.

Synthesis Routes

» Direct Reaction Method: This process involves the direct reaction of metallic tin with n-octyl
chloride. The reaction is typically catalyzed by phosphorus trichloride at elevated
temperatures (180-200 °C). The product is a mixture of di-n-octyltin dichloride and mono-n-
octyltin trichloride, which requires subsequent purification.

o Redistribution Reaction: A common industrial method is the redistribution (or
comproportionation) reaction between tetraoctyltin (Sn(CsHz17)4) and tin tetrachloride (SnCla).
By controlling the stoichiometry of the reactants, a mixture of octyltin chlorides is produced,
from which the trichloride species can be purified.

 Alkylation of Tin Tetrachloride: This route involves the alkylation of tin tetrachloride using
organometallic reagents, such as trioctyl aluminum compounds. The reaction must be
carefully controlled to favor the formation of the mono-octyltin product. The purification of
Octyltin trichloride from the resulting mixture can be achieved by extraction with an
agueous phase containing halide ions.

Analytical Experimental Protocol: GC-MS

The quantification of Octyltin trichloride in various matrices, such as consumer products or
environmental samples, is commonly performed using Gas Chromatography coupled with
Mass Spectrometry (GC-MS) after a derivatization step.

Objective: To determine the concentration of Octyltin trichloride in a sample.
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Methodology:

e Sample Preparation (Migration):

o A sample migration step is performed to simulate the leaching of the compound from a
solid matrix. This often involves incubation in a dilute hydrochloric acid solution (e.g., 0.07
M HCI) to mimic gastric digestion, particularly for toy materials as per regulation EN71-3.

e Derivatization:

o Organotin chlorides are polar and require derivatization to become volatile for GC
analysis. A common method is ethylation using sodium tetraethylborate (NaBEta4).

o Procedure:

1. Take a 5 mL aliquot of the migration solution.

2. Add an internal standard (e.g., a deuterated organotin compound like Tributyl-d27-tin
chloride).

3. Adjust the pH to ~4.7 using an acetate buffer.

4. Add 0.5 mL of 2% (w/v) sodium tetraethylborate solution.

5. Immediately add 2 mL of hexane.

6. Vortex vigorously for 30 minutes to facilitate the derivatization and extraction of the now
ethylated, non-polar octyltin species into the hexane layer.

7. Allow the phases to separate.

e GC-MS Analysis:

o Injection: Inject 1 pL of the hexane supernatant into the GC-MS system.

o Gas Chromatograph (GC) Conditions (Example):

= Column: Agilent VF-XMS (60 m x 0.25 mm i.d. x 0.25 yum) or similar non-polar column.
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» Carrier Gas: Helium at a constant flow of 1.5 mL/min.

= Oven Program: An appropriate temperature gradient is used to separate the derivatized
organotin compounds.

o Mass Spectrometer (MS) Conditions:
» |onization Mode: Electron lonization (EIl) at 70 eV.

» Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and
sensitivity. Precursor and product ions for ethylated Octyltin trichloride would be
selected.

e Quantification:

o A calibration curve is generated using standards of Octyltin trichloride that have
undergone the same derivatization and extraction procedure.

o The concentration in the sample is determined by comparing its peak area (relative to the
internal standard) against the calibration curve.

Mechanism of Action and Signaling Pathways

The biological activity of Octyltin trichloride is understood in the broader context of organotin
compound toxicity, which primarily targets the immune and nervous systems. In its catalytic
applications, it functions as a Lewis acid.

Immunotoxic Mechanism

Organotin compounds are known to induce immunotoxicity, particularly through thymic atrophy.
This is achieved by suppressing the proliferation of immature thymocytes and inducing
programmed cell death (apoptosis) in mature ones.[1] While specific studies on Octyltin
trichloride are limited, the pathway is well-documented for related compounds like tributyltin.
The proposed mechanism involves the generation of intracellular reactive oxygen species
(ROS), which disrupts mitochondrial function and initiates a caspase-dependent apoptotic
cascade.[1]
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Caption: Proposed immunotoxic pathway of organotins leading to thymocyte apoptosis.
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Catalytic Mechanism (Lewis Acid)

In chemical synthesis, such as the formation of polyurethanes, organotin compounds like
Octyltin trichloride function as Lewis acids. The tin atom, being electron-deficient, coordinates
with electron-rich atoms (like oxygen or nitrogen) in the reactants (e.g., an alcohol and an
isocyanate). This coordination activates the reactants, lowering the energy barrier for the
reaction and increasing the reaction rate.

Catalytic Cycle

Isocyanate
(R"-NCO)

Activated Ternary Complex
[Sn-O-N Coordination]

Alcohol
(R-OH)

Regenerates Urethane Product
Catalyst =T

Octyltin Trichloride
(R-SnCls)

Click to download full resolution via product page

Caption: Lewis acid catalytic mechanism of Octyltin trichloride in urethane formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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